Cas no 73708-95-9 (Methyl 3-Oxo-2-(hydroxyimino)butanoate)

Methyl 3-Oxo-2-(hydroxyimino)butanoate Properties

Names and Identifiers

• Butanoic acid,2-(hydroxyimino)-3-oxo-, methyl ester
• METHYL-3-OXO-2-OXIMINOBUTYRATE
• 2-Hydroxyimino-3-oxobutanoicacid methyl ester
• Butyricacid, 2,3-dioxo-, methyl ester, 2-oxime (6CI)
• Methyl 2-(hydroxyimino)-3-oxobutanoate
• Methyl 3-oxo-2-(hydroxyimino)butanoate
• Methyl2-(hydroxyimino)acetoacetate
• Methyl (2Z)-2-(hydroxyimino)-3-oxobutanoate #
• 73708-95-9
• 86459-32-7
• Methyl 3-Oxo-2-Oximinobutyrate
• SCHEMBL4962432
• 2-Hydroxyimino-3-oxo-butanoic acid, methyl ester
• DUEXMEBYHIWUDX-XQRVVYSFSA-N
• SCHEMBL4962427
• SCHEMBL17279082
• DTXSID20722555
• +Expand

• InChIKey： HBNXCPZHXHOZBN-ONEGZZNKSA-N
• Inchi： InChI=1S/C5H7NO4/c1-3(7)4(6-9)5(8)10-2/h7H,1-2H3/b4-3+
• SMILES： CC(=C(C(=O)OC)N=O)O

Computed Properties

• Exact Mass: 145.03750770g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 145.03750770g/mol
• Heavy Atom Count: 10
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 76Ų